5-Iodouridine 3',5'-cyclic monnophosphate
Catalog No.
S13132627
CAS No.
99641-48-2
M.F
C9H13IN3O8P
M. Wt
449.09 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
99641-48-2
Product Name
5-Iodouridine 3',5'-cyclic monnophosphate
IUPAC Name
1-[(4aR,6R,7R,7aS)-2,7-dihydroxy-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-6-yl]-5-iodopyrimidine-2,4-dione;azane
Molecular Formula
C9H13IN3O8P
Molecular Weight
449.09 g/mol
InChI
InChI=1S/C9H10IN2O8P.H3N/c10-3-1-12(9(15)11-7(3)14)8-5(13)6-4(19-8)2-18-21(16,17)20-6;/h1,4-6,8,13H,2H2,(H,16,17)(H,11,14,15);1H3/t4-,5-,6-,8-;/m1./s1
InChI Key
JEQACGCIKISHDD-HCXTZZCQSA-N
Canonical SMILES
C1C2C(C(C(O2)N3C=C(C(=O)NC3=O)I)O)OP(=O)(O1)O.N
Isomeric SMILES
C1[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=C(C(=O)NC3=O)I)O)OP(=O)(O1)O.N
Hydrogen Bond Acceptor Count
9
Hydrogen Bond Donor Count
4
Exact Mass
448.94850 g/mol
Monoisotopic Mass
448.94850 g/mol
Heavy Atom Count
22
Dates
Modify: 2024-08-10
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